Cas no 61499-27-2 (Ethanamine, N,N-diethyl-2-(3-methylphenoxy)-)

• Product Name: Ethanamine, N,N-diethyl-2-(3-methylphenoxy)-
• CAS No: 61499-27-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 477105
• PubChem ID: 867196
• Update Time: 2025-04-19

Ethanamine, N,N-diethyl-2-(3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, N,N-diethyl-2-(3-methylphenoxy)-
• N,N-diethyl-2-(3-methylphenoxy)ethanamine
• 61499-27-2
• AKOS002774501
• Oprea1_003190
• SCHEMBL259394
• DTXSID70357750

• Inchi： 1S/C13H21NO/c1-4-14(5-2)9-10-15-13-8-6-7-12(3)11-13/h6-8,11H,4-5,9-10H2,1-3H3
• InChI Key： UVDFZOBSTHZKFA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)CCN(CC)CC

Computed Properties

• Exact Mass: 207.16243
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47